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Compound of Interest

Compound Name: Goshuyuamide |

Cat. No.: B12375683

For Immediate Release
DATELINE: Wednesday, November 19, 2025

Shanghai, China — Goshuyuamide I, an alkaloid isolated from the fruits of Evodia rutaecarpa
(Wu Zhu Yu), is a natural compound with emerging interest in pharmacological research. This
technical guide provides a concise overview of its initial pharmacological profile, with a focus on
its experimentally determined cytotoxic activity and computationally predicted therapeutic
potential. The information is intended for researchers, scientists, and professionals in drug
development.

Overview and Origin

Goshuyuamide | is classified as an indole alkaloid. It is one of the numerous bioactive
compounds found in Evodia rutaecarpa, a plant used extensively in traditional Chinese
medicine. Its chemical formula is C19H19N30 and its CAS number is 126223-62-9. While
related alkaloids from the same plant, such as evodiamine and rutaecarpine, have been
extensively studied, the specific pharmacological data on Goshuyuamide | remains limited.

Experimentally Determined Biological Activity

To date, the most specific experimental data on the bioactivity of Goshuyuamide I is its
cytotoxic effect against human cancer cell lines. A comprehensive review of the phytochemistry
and pharmacology of Evodia rutaecarpa has reported the following quantitative data:
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Compound Cell Line Activity Metric Value (uM) Reference

HL-60 (Human
Goshuyuamide | promyelocytic GI50 13.62 +1.10 [1]

leukemia)

HL-60 (Human

Goshuyuamide Il promyelocytic GI50 31.39+3.21 [1]
leukemia)

Table 1:

Cytotoxic Activity

of

Goshuyuamide |

and Il

The GI50 (Growth Inhibition 50) value represents the concentration of the compound that
causes a 50% reduction in the growth of the cancer cell line. A lower GI50 value indicates a
higher cytotoxic potency.

Experimental Protocol: Cytotoxicity Assay (General
Methodology)

While the specific primary study detailing the experimental protocol for the GI50 value of
Goshuyuamide I could not be retrieved, a standard methodology for determining the cytotoxic
activity of compounds against the HL-60 cell line is outlined below. This protocol is based on
common practices in the field.

Cell Culture and Treatment:

e Cell Line Maintenance: Human promyelocytic leukemia (HL-60) cells are cultured in RPMI-
1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and
100 pg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5%
CO2.

o Compound Preparation: Goshuyuamide I is dissolved in dimethyl sulfoxide (DMSO) to
create a stock solution, which is then serially diluted to the desired concentrations in the
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culture medium.

o Cell Seeding and Exposure: HL-60 cells are seeded into 96-well plates at a specified density
(e.g., 5 x 10" cells/well). The cells are then treated with various concentrations of
Goshuyuamide I. A control group is treated with a corresponding concentration of DMSO.

Cytotoxicity Measurement (MTT Assay):
 Incubation: The treated cells are incubated for a specified period (e.g., 48 or 72 hours).

e MTT Addition: Following incubation, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution is added to each well.

e Formazan Solubilization: The plates are incubated further to allow for the formation of
formazan crystals by metabolically active cells. A solubilization solution (e.g., DMSO or a
solution of sodium dodecyl sulfate in hydrochloric acid) is then added to dissolve the
formazan crystals.

» Absorbance Reading: The absorbance of the resulting solution is measured at a specific
wavelength (typically around 570 nm) using a microplate reader.

o Data Analysis: The cell viability is calculated as a percentage relative to the control group.
The GI50 value is determined by plotting the cell viability against the compound
concentration and fitting the data to a dose-response curve.

Preparation Experiment Analysis
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General workflow for determining the cytotoxic activity of Goshuyuamide I.
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Computationally Predicted Pharmacological Profile

Beyond the experimentally confirmed cytotoxic activity, the pharmacological potential of
Goshuyuamide | has been explored through network pharmacology studies. These
computational approaches predict the biological activities and mechanisms of action of
compounds based on their chemical structure and known interactions with biological targets. It
is important to note that these are predictions and await experimental validation.

Several studies have identified Goshuyuamide | as a potentially significant bioactive
component of Evodia rutaecarpa. Key predictions include:

» High Oral Bioavailability: Goshuyuamide I is predicted to have good oral bioavailability,
suggesting it could be effective when administered orally.

» Analgesic and Anti-Neurodegenerative Effects: Some studies suggest that Goshuyuamide |
may play a role in the analgesic and anti-neurodegenerative properties of Evodia rutaecarpa.

o Multi-target Activity: Like many natural products, Goshuyuamide | is predicted to interact
with multiple biological targets, which could contribute to a broad range of therapeutic
effects.
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Context of Goshuyuamide I within its natural source and associated activities.

Future Directions

The initial pharmacological profile of Goshuyuamide I indicates a potential for anticancer
activity. However, further research is required to validate and expand upon these preliminary
findings. Future studies should focus on:

» Confirmation of Cytotoxic Activity: Replicating the cytotoxicity studies in a broader range of
cancer cell lines to determine its spectrum of activity.

e Mechanism of Action Studies: Investigating the molecular mechanisms through which
Goshuyuamide | exerts its cytotoxic effects, including its impact on cell cycle progression,
apoptosis, and specific signaling pathways.

o Experimental Validation of Predicted Activities: Conducting in vitro and in vivo studies to
experimentally test the computationally predicted analgesic and anti-neurodegenerative
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properties.

o Pharmacokinetic and Toxicological Profiling: A comprehensive evaluation of the absorption,
distribution, metabolism, excretion (ADME), and toxicity of Goshuyuamide | is necessary to
assess its potential as a drug candidate.

In conclusion, Goshuyuamide I is a natural product with demonstrated in vitro cytotoxic
activity. While computational studies suggest a broader pharmacological potential, extensive
experimental validation is needed to fully elucidate its therapeutic value. This initial profile
serves as a foundation for future research into this promising alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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